Cas no 39784-64-0 (5-Phenylpyrazine-2,3-dicarboxylic acid)

5-Phenylpyrazine-2,3-dicarboxylic acid is a heterocyclic aromatic compound featuring a phenyl-substituted pyrazine core with two carboxylic acid functional groups. Its rigid structure and bifunctional reactivity make it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems or metal-organic frameworks (MOFs). The compound's dual carboxyl groups enable versatile derivatization, including esterification, amidation, or coordination chemistry applications. Its phenyl substituent enhances lipophilicity, potentially improving solubility in organic solvents for synthetic modifications. This compound is of interest in pharmaceutical research, materials science, and coordination chemistry due to its ability to act as a chelating ligand or building block for functionalized architectures.
5-Phenylpyrazine-2,3-dicarboxylic acid structure
39784-64-0 structure
Product Name:5-Phenylpyrazine-2,3-dicarboxylic acid
CAS No:39784-64-0
MF:C12H8N2O4
MW:244.202922821045
MDL:MFCD11226426
CID:2825616
PubChem ID:12751586
Update Time:2025-08-02

5-Phenylpyrazine-2,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-phenyl-2,3-pyrazinedicarboxylic acid
    • 39784-64-0
    • AKOS005256556
    • BBL100925
    • MS-20102
    • 5-Phenyl-pyrazine-2,3-dicarboxylic acid
    • DTXCID00459711
    • MFCD11226426
    • AU-004/43508185
    • DTXSID90508904
    • STL554719
    • 5-Phenylpyrazine-2,3-dicarboxylic acid
    • MDL: MFCD11226426
    • Inchi: 1S/C12H8N2O4/c15-11(16)9-10(12(17)18)14-8(6-13-9)7-4-2-1-3-5-7/h1-6H,(H,15,16)(H,17,18)
    • InChI Key: YHNQBRXIQYSNPH-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C(=O)O)N=CC(C2C=CC=CC=2)=N1)=O

Computed Properties

  • Exact Mass: 244.04840674Da
  • Monoisotopic Mass: 244.04840674Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 100Ų

5-Phenylpyrazine-2,3-dicarboxylic acid Pricemore >>

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